Cas no 107133-74-4 (Adenosine, 5'-(O-methylhydrogen phosphorothioate), (R)- (9CI))

• Product Name: Adenosine, 5'-(O-methylhydrogen phosphorothioate), (R)- (9CI)
• CAS No: 107133-74-4
• MF: C₁₁H₁₆N₅O₆PS
• MW: 377.313401222229
• CID: 195819
• PubChem ID: 147108
• Update Time: 2025-04-19

Adenosine, 5'-(O-methylhydrogen phosphorothioate), (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-(O-methylhydrogen phosphorothioate), (R)- (9CI)
• (2S,3R,4R,5R)-2-(6-aminopurin-9-yl)-5-[(hydroxy-methoxy-phosphinothioy l)oxymethyl]oxolane-3,4-diol
• (2S,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-[[hydroxy(methoxy)phosphinothioyl]oxymethyl]oxolane-3,4-diol
• 5'-O-[hydroxy(methoxy)phosphorothioyl]adenosine
• adenosine 5'-O-phosphorothioate O-methyl ester
• DTXSID80910239
• 107133-74-4
• 9-{5-O-[Hydroxy(methoxy)phosphorothioyl]pentofuranosyl}-9H-purin-6-amine
• APTME

• Inchi： 1S/C11H16N5O6PS/c1-20-23(19,24)21-2-5-7(17)8(18)11(22-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H,19,24)(H2,12,13,14)/t5-,7-,8-,11+,23?/m1/s1
• InChI Key： DWZSOXPWUCNSSW-ZAKKHMFKSA-N
• SMILES： S=P(O)(OC)OC[C@@H]1[C@H]([C@H]([C@@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 377.05608
• Monoisotopic Mass: 377.05589142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 190Ų

Experimental Properties

• PSA: 158